Cas no 75926-65-7 (6-(Benzyloxy)pyridin-3-amine)

• Product Name: 6-(Benzyloxy)pyridin-3-amine
• CAS No: 75926-65-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD01692494
• CID: 538780
• PubChem ID: 563286
• Update Time: 2025-06-11

6-(Benzyloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 6-(phenylmethoxy)-
• 6-(Benzyloxy)pyridin-3-amine
• 3-amino-6-(benzyloxy)pyridine
• 5-Amino-2-(benzyloxy)pyridine
• 5-Amino-2-benzyloxypyridine
• 6-(Benzyloxy)-3-pyridinamine
• 6-[(phenylmethyl)oxy]-3-pyridinamine
• 6-Benzyloxy-[3]pyridylamin
• 6-benzyloxy-[3]pyridylamine
• 6-benzyloxy-pyridin-3-ylamine
• AC1Q52I4
• SBB051835
• SureCN224083
• 6-benzyloxypyridin-3-amine
• F74416
• AKOS000137375
• SB78380
• SY174142
• 75926-65-7
• EN300-45483
• 6-(benzyloxy)pyridin-3-amine, AldrichCPR
• US18128000
• SCHEMBL224083
• NIOSH/US1812800
• TS-02837
• CS-0021987
• DTXSID10340287
• MFCD01692494
• FT-0734763
• 6-(Benzyloxy)-3-pyridinamine #
• Pyridine, 5-amino-2-(benzyloxy)-
• 6-Benzyloxypyridin-3-ylamine
• 6-phenylmethoxypyridin-3-amine
• DA-03023

• MDL： MFCD01692494
• Inchi： 1S/C12H12N2O/c13-11-6-7-12(14-8-11)15-9-10-4-2-1-3-5-10/h1-8H,9,13H2
• InChI Key： CDCFXBSOKSIQPU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.1Ų

6-(Benzyloxy)pyridin-3-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-(Benzyloxy)pyridin-3-amine

Comprehensive Overview of 6-(Benzyloxy)pyridin-3-amine (CAS No. 75926-65-7): Properties, Applications, and Industry Insights

6-(Benzyloxy)pyridin-3-amine (CAS No. 75926-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a benzyloxy group at the 6-position and an amine group at the 3-position, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₂H₁₂N₂O, and unique structural properties contribute to its relevance in modern drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 6-(Benzyloxy)pyridin-3-amine has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "pyridine-based building blocks" or "amine-functionalized intermediates," reflecting the compound's utility in fragment-based drug design. Its benzyl-protected hydroxyl group also offers strategic advantages in multi-step synthetic routes, a topic widely discussed in organic chemistry forums.

The compound's physicochemical properties—including a melting point range of 98–102°C and solubility in polar organic solvents—make it compatible with common cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. These attributes align with current industry trends toward sustainable catalysis, as evidenced by the growing interest in "green synthesis of pharmaceutical intermediates." Analytical techniques like HPLC and LC-MS are typically employed to verify the purity of CAS 75926-65-7, which often exceeds 97% in commercial samples.

Beyond pharmaceuticals, 6-(Benzyloxy)pyridin-3-amine finds niche applications in liquid crystal materials and organic electronics. Its conjugated π-system and electron-donating amine group contribute to charge transport properties, a feature explored in OLED and OFET research. This dual applicability addresses the rising demand for "multifunctional organic scaffolds"—a frequently searched term in materials science databases.

Quality control protocols for this compound emphasize strict adherence to ICH guidelines, particularly concerning residual solvent levels and heavy metal content. Such rigor responds to the pharmaceutical industry's focus on "QbD (Quality by Design) principles," a hot topic in regulatory science. Suppliers typically provide detailed COA (Certificate of Analysis) documentation, including 1H/13C NMR and FT-IR spectra for structural verification.

Emerging studies highlight the potential of 75926-65-7 in proteolysis-targeting chimera (PROTAC) development, where its amine group serves as a linker attachment point. This application taps into the booming interest in "targeted protein degradation" therapies, which dominate recent literature searches in medicinal chemistry. The compound's stability under physiological pH conditions further enhances its suitability for such innovative approaches.

From a commercial perspective, 6-(Benzyloxy)pyridin-3-amine is available in gram-to-kilogram quantities, with pricing influenced by purity grades and batch sizes. Procurement strategies often involve evaluating "custom synthesis vs. catalog products"—a common dilemma for research organizations. Recent supply chain optimizations have improved lead times for this Boc-protectable amine, addressing a previously noted industry bottleneck.

Environmental considerations surrounding CAS 75926-65-7 include its biodegradability profile and waste management protocols. These aspects resonate with the increasing emphasis on "green chemistry metrics" in process development. Lifecycle assessments suggest that the compound's production generates less hazardous waste compared to traditional halogenated intermediates, aligning with REACH compliance objectives.

Future research directions for this compound may explore its chiral derivatives for asymmetric catalysis or its incorporation into metal-organic frameworks (MOFs). Such potential applications correspond with trending searches for "smart materials design" and "catalytic C-N bond formation." The continued relevance of pyridine amines in fragment-based drug discovery ensures sustained interest in this chemical space.